Cas no 1226439-42-4 (1-{3-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole)

• Product Name: 1-{3-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole
• CAS No: 1226439-42-4
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 6490741
• Update Time: 2025-06-15

1-{3-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-{3-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole
• [4-(furan-2-carbonyl)piperazin-1-yl]-(3-indol-1-ylphenyl)methanone

• Inchi： 1S/C24H21N3O3/c28-23(25-12-14-26(15-13-25)24(29)22-9-4-16-30-22)19-6-3-7-20(17-19)27-11-10-18-5-1-2-8-21(18)27/h1-11,16-17H,12-15H2
• InChI Key： MZWUJUCVBREONS-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC=CO2)=O)CC1)(C1=CC=CC(N2C3=C(C=CC=C3)C=C2)=C1)=O

Additional information on 1-{3-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole

1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole (CAS No. 1226439-42-4): An Overview of Its Structure, Properties, and Applications

1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole (CAS No. 1226439-42-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential for various therapeutic applications due to its unique pharmacological properties.

The molecular structure of 1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole is composed of an indole core, a piperazine ring, and a furan moiety. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in biologically active compounds due to its ability to interact with various biological targets. The piperazine ring adds flexibility and enhances the compound's solubility, while the furan moiety contributes to its overall stability and reactivity.

Recent studies have highlighted the potential of 1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. The selective inhibition of PDEs by this compound suggests its potential as a therapeutic agent for these conditions.

In addition to its enzymatic inhibition properties, 1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole has also shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. A study published in the European Journal of Medicinal Chemistry reported that this compound can effectively modulate the activity of certain GPCRs, making it a valuable lead for drug discovery efforts targeting these receptors.

The pharmacokinetic properties of 1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole have been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole in treating various diseases. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential further.

Beyond its therapeutic applications, 1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole has also found use in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable tool for studying cellular processes and signaling pathways. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

In conclusion, 1-{3-4-(Furan-2-carbonyl)piperazine-1-carbonylphenyl}-1H-indole (CAS No. 1226439-42-4) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it an attractive candidate for developing new therapeutic agents and advancing our understanding of biological systems. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in the field of drug discovery and development.